Cadmium(2+);oxygen(2-)
Cat. No. B8689267
M. Wt: 128.41 g/mol
InChI Key: CFEAAQFZALKQPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07582543B2
Procedure details
Cadmium oxide (0.127 g, 1 mmol) and stearic acid (0.500 g) were reacted at 220° C. for 10 min, cooled to 90° C., then a cadmium stearate (precursor) was formed. Into said system, toluene (10 ml), trioctylphosphine oxide (3.866 g) and trioctylphosphine (3.7 g) were added. Then a 0.05M aqueous solution of sodium sulfide (10 ml) was added. After the system was reacted at 90° C. for 3 h, a clear yellow sol containing CdS nanoparticles was obtained. Said sol has the typical excition absorption peak, can result in a quantum size effect and emit a fairly strong blue light under the irradiation of a UV lamp.
Name
Identifiers
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REACTION_CXSMILES
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[O-2].[Cd+2:2].[C:3]([OH:22])(=[O:21])[CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH3:20]>>[C:3]([O-:22])(=[O:21])[CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH3:20].[Cd+2:2].[C:3]([O-:22])(=[O:21])[CH2:4][CH2:5][CH2:6][CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][CH2:18][CH2:19][CH3:20] |f:0.1,3.4.5|
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Inputs
Step One
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Name
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Quantity
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0.127 g
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Type
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reactant
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Smiles
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[O-2].[Cd+2]
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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C(CCCCCCCCCCCCCCCCC)(=O)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(CCCCCCCCCCCCCCCCC)(=O)[O-].[Cd+2].C(CCCCCCCCCCCCCCCCC)(=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
